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Compound of Interest

Compound Name: Timapiprant

Cat. No.: B1682908

Disclaimer: As of the latest search, a specific, official Safety Data Sheet (SDS) with detailed
disposal instructions for Timapiprant (CAS No. 851723-84-7) is not publicly available. The
following guidelines are based on general best practices for the disposal of research
chemicals. One supplier notes that the compound is "shipped under ambient temperature as
non-hazardous chemical,” which may inform but does not definitively determine its disposal
classification.

It is imperative for all laboratory personnel to consult their institution's Environmental Health
and Safety (EHS) department for specific guidance and to ensure full compliance with local,
state, and federal regulations. This document serves as a supplementary resource to support a
safe and compliant disposal process.

Procedural Overview for Timapiprant Disposal

The proper disposal of any research chemical is a critical component of laboratory safety and
environmental responsibility. The following step-by-step process provides a framework for
handling and disposing of Timapiprant waste.

Step 1: Hazard Assessment and Personal Protective
Equipment (PPE)

Before handling Timapiprant, a thorough hazard assessment is necessary. Given the lack of a
specific SDS, treating the compound with a conservative level of caution is recommended.
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Minimum PPE: All personnel handling Timapiprant should wear standard laboratory PPE,
including a lab coat, safety glasses with side shields, and nitrile gloves.[1][2] For procedures
that may generate dust or aerosols, additional respiratory protection should be considered.

Glove Selection: Disposable nitrile gloves provide protection for incidental contact. If more
prolonged contact is anticipated, or if handling solutions, consult glove manufacturer charts
for chemical compatibility.[1][3]

Step 2: Waste Segregation and Collection

Proper segregation of chemical waste at the source is essential to prevent dangerous reactions
and ensure correct disposal.[4][5]

Isolate Timapiprant Waste: Designate a specific waste container for all materials
contaminated with Timapiprant. This includes:

o

Unused or expired solid Timapiprant.

[¢]

Solutions containing Timapiprant.

[¢]

Contaminated consumables (e.g., pipette tips, vials, weighing papers).

o

Contaminated PPE (e.g., gloves).

Container Selection: Use a container that is chemically compatible, in good condition, and
has a secure, leak-proof lid.[6][7] The original product container can be reused for waste
collection if it is in good condition.[5]

Aqueous vs. Solvent Waste: Collect aqueous solutions containing Timapiprant separately
from organic solvent solutions.[5][8]

Step 3: Waste Container Labeling

Accurate and clear labeling is a regulatory requirement and crucial for safety.[4][9]

« Initial Labeling: As soon as you begin collecting waste in a container, affix a "HAZARDOUS
WASTE" label provided by your institution's EHS department.[6][7]
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o Complete Information: Fill out the label completely, including:

o

The full chemical name: "Timapiprant".[6]

[¢]

The concentration and quantity of Timapiprant.

[¢]

Any other constituents in the waste stream (e.g., DMSO, saline).

[e]

The name of the Principal Investigator (PI) and the laboratory location.[7]

o

The date accumulation started.[10]

Step 4: Storage of Chemical Waste

Waste must be stored safely in a designated Satellite Accumulation Area (SAA) within the
laboratory pending pickup.[7]

e Secure Location: Store the sealed waste container in a designated, secure, and well-
ventilated area, away from general laboratory traffic.

e Secondary Containment: Place containers of liquid waste in secondary containment (such as
a chemical-resistant tray or tub) to contain potential spills.[6]

e Segregation: Ensure incompatible waste types are stored separately to prevent accidental
mixing.[6]

o Container Closure: Keep the waste container securely closed at all times, except when
adding waste.[6][11]

Step 5: Arranging for Final Disposal

Never dispose of Timapiprant or its containers in the regular trash or down the drain without
explicit approval from your EHS department.[3]

o Contact EHS: When the waste container is full or ready for disposal, contact your institution's
EHS department or licensed hazardous waste disposal contractor to arrange for pickup.[4]
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» Provide Information: Be prepared to provide the EHS department with all information from

the waste label.

o Final Disposal Method: The final disposal method, likely incineration at a permitted facility,

will be determined and managed by the EHS-approved waste vendor.[12]

Safety and Handling Data

The following table summarizes key quantitative and qualitative data for the handling and

storage of Timapiprant, compiled from supplier information and general laboratory safety

guidelines.

Parameter

Guideline | Data

Source

Storage Temperature (Solid)

Short Term (days to weeks): 0
- 4°CLong Term (months to
years): -20°C

MedKoo Biosciences

Storage Temperature (Stock

Solution)

-80°C for up to 6 months-20°C
for up to 1 month (stored under

nitrogen)

MedChemExpress

Shipping Classification

Shipped as a non-hazardous

chemical

MedKoo Biosciences

Minimum PPE

Lab coat, safety glasses with

side shields, nitrile gloves

[1](2]

Waste Container

Chemically compatible,
securely sealed, properly

labeled

[6]7]

Disposal of Empty Containers

Must be triple-rinsed with a
suitable solvent. The first
rinseate must be collected as
hazardous waste. Deface label
before discarding container in

regular trash.

[6]i8]
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Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Timapiprant,
emphasizing the central role of institutional EHS consultation.
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(Start: Timapiprant Waste GeneratecD

l

Step 1: Conduct Hazard Assessment
& Don Appropriate PPE

Step 2: Segregate Waste at Source
(Solid, Liquid, Consumables)

Step 3: Collect in a Compatible,
Securely Capped Container

Step 4: Affix & Complete
'Hazardous Waste' Label

Step 5: Store in Designated
Satellite Accumulation Area (SAA)

v

Step 6: Consult Institutional Do NOT dispose down drain
EHS Department for Guidance or in regular trash

Follow EHS Instructions

Step 7: Arrange for Waste Pickup
by Authorized Personnel

(End: Compliant Disposal Complete)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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